Cas no 64344-45-2 (2-Hexenal, 2-ethyl-, (2E)-)
2-Hexenal, 2-ethyl-, (2E)- structure
Product Name:2-Hexenal, 2-ethyl-, (2E)-
CAS No:64344-45-2
MF:C8H14O
MW:126.196162700653
CID:424059
PubChem ID:5354264
Update Time:2025-04-19
2-Hexenal, 2-ethyl-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexenal, 2-ethyl-, (2E)-
- 2-ETHYL-2-HEXENAL
- trans-2-Ethyl-2-hexenal
- 2-ETHYL-2-HEXEN-1-AL
- 2-ETHYL-3-PROPYLACROLEIN
- 2-ethylhex-2-enal
- 2-ethyl-hexene-al
- 2-ethyl-trans-2-hexenal
- ethylhexenal
- AI3-08105
- NS00008081
- FEMA No. 4612
- .alpha.-Ethyl-.beta.-N-propylacrolein
- NSC-4787
- CHEBI:189405
- NSC4787
- Acrolein, 2-ethyl-3-propyl-
- 2-Hexenal, 2-ethyl-, (E)-
- 69YL9T443B
- (2E)-2-ethyl-3-propylacrolein
- 3-Formylhept-3-ene
- HSDB 1120
- CHEBI:88838
- AS-77084
- CCRIS 4645
- WLN: VHY2&U4
- 2-Ethyl-2-hexenal, (2E)-
- 645-62-5
- (E)-2-Ethyl-2-hexenal
- MFCD00006983
- (E)-2-ethylhexenal
- Q27887011
- NSC 4787
- alpha-Ethyl-beta-propylacrolein
- 2-Ethyl-3-propylacrylaldehyde
- SCHEMBL366896
- (E)-2-ethyl-3-propylacrolein
- alpha-Ethyl-beta-N-propylacrolein
- (E)-2-ethyl-hex-2-enal
- EC 211-448-3
- 2-Hexenal, 2-ethyl-
- 2-Ethylhex-2-en-1-al
- 2-Ethyl-3-propyl acrolein
- PYLMCYQHBRSDND-SOFGYWHQSA-N
- EN300-6452603
- (E)-2-ethylhex-2-enal
- UNII-69YL9T443B
- trans-2-ethylhex-2-enal
- e-2-ethylhexenal
- (2E)-2-ethylhex-2-enal
- InChI=1/C8H14O/c1-3-5-6-8(4-2)7-9/h6-7H,3-5H2,1-2H3/b8-6
- 64344-45-2
- Ethyl-2-hexenal
- D90438
- .alpha.-Ethyl-.beta.-propylacrolein
- EINECS 211-448-3
- 2-Ethyl-2-hexenal, AldrichCPR
- (2E)-2-Ethyl-2-hexenal
- AKOS006227765
- 26266-68-2
- Hexenal, 2-ethyl-
-
- MDL: MFCD00006983
- Inchi: 1S/C8H14O/c1-3-5-6-8(4-2)7-9/h6-7H,3-5H2,1-2H3/b8-6+
- InChI Key: PYLMCYQHBRSDND-SOFGYWHQSA-N
- SMILES: O=C/C(/CC)=C/CCC
Computed Properties
- Exact Mass: 126.10400
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: Colorless or light yellow liquid.
- Density: 4.35 (NTP, 1992) (Relative to Air)
- Boiling Point: 347 °F at 760 mm Hg (NTP, 1992)
- Flash Point: 68 °C
- PSA: 17.07000
- LogP: 2.32180
- Solubility: It is almost insoluble in water and miscible with ethanol, acetone and ether
2-Hexenal, 2-ethyl-, (2E)- Security Information
- Hazardous Material transportation number:UN 1993
- Hazard Category Code: 38-41
- Safety Instruction: 26-36/37/39
-
Hazardous Material Identification:
- Safety Term:3.2
- Packing Group:III
- HazardClass:3.2
- PackingGroup:III
2-Hexenal, 2-ethyl-, (2E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6452603-0.05g |
(2E)-2-ethylhex-2-enal |
64344-45-2 | 95% | 0.05g |
$19.0 | 2023-05-29 | |
| Enamine | EN300-6452603-0.1g |
(2E)-2-ethylhex-2-enal |
64344-45-2 | 95% | 0.1g |
$19.0 | 2023-05-29 | |
| Enamine | EN300-6452603-0.25g |
(2E)-2-ethylhex-2-enal |
64344-45-2 | 95% | 0.25g |
$19.0 | 2023-05-29 | |
| Enamine | EN300-6452603-0.5g |
(2E)-2-ethylhex-2-enal |
64344-45-2 | 95% | 0.5g |
$19.0 | 2023-05-29 | |
| Enamine | EN300-6452603-1.0g |
(2E)-2-ethylhex-2-enal |
64344-45-2 | 95% | 1g |
$19.0 | 2023-05-29 | |
| Enamine | EN300-6452603-2.5g |
(2E)-2-ethylhex-2-enal |
64344-45-2 | 95% | 2.5g |
$21.0 | 2023-05-29 | |
| Enamine | EN300-6452603-5.0g |
(2E)-2-ethylhex-2-enal |
64344-45-2 | 95% | 5g |
$30.0 | 2023-05-29 | |
| Enamine | EN300-6452603-10.0g |
(2E)-2-ethylhex-2-enal |
64344-45-2 | 95% | 10g |
$50.0 | 2023-05-29 | |
| Aaron | AR00EB91-1g |
2-Ethyl-2-Hexenal |
64344-45-2 | 98% | 1g |
$34.00 | 2025-02-14 | |
| Aaron | AR00EB91-2.5g |
2-ETHYL-2-HEXENAL |
64344-45-2 | 95% | 2.5g |
$54.00 | 2023-12-15 |
2-Hexenal, 2-ethyl-, (2E)- Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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